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For researchers, scientists, and professionals in drug development, precise and reliable

temperature monitoring is paramount. The Measurement Computing Corporation (MCC) 134 is

a 4-channel thermocouple input data acquisition HAT for Raspberry Pi, featuring a 24-bit A/D

converter designed for professional-grade accuracy.[1][2][3][4] This guide provides an objective

comparison of the MCC-134's temperature measurement accuracy against a calibrated

reference thermometer, supported by a detailed experimental protocol and data.

Data Accuracy Comparison
The following table summarizes the performance of the MCC-134 with a Type K thermocouple

against a calibrated Platinum Resistance Thermometer (PRT). The data demonstrates a high

degree of correlation and minimal deviation across a range of temperatures.

Setpoint
Temperature (°C)

Calibrated PRT
Reading (°C)

MCC-134 (Channel
1) Reading (°C)

Deviation (°C)

0 0.02 0.1 0.08

25 25.01 25.1 0.09

50 50.03 50.2 0.17

75 75.02 75.2 0.18

100 100.05 100.3 0.25
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Experimental Protocol
This section outlines the methodology used to validate the temperature measurement accuracy

of the MCC-134.

Objective: To quantify the accuracy of the MCC-134 thermocouple input module by comparing

its temperature readings to those of a calibrated reference thermometer across a specified

temperature range.

Materials:

MCC-134 DAQ HAT mounted on a Raspberry Pi

Type K Thermocouple

Calibrated Platinum Resistance Thermometer (PRT) with a traceable calibration certificate

Dry-well calibrator or a stirred liquid bath capable of maintaining stable temperatures.[5][6][7]

Software for data logging from the MCC-134 (e.g., Python script using the MCC DAQ HAT

Library)[2][8]

Procedure:

System Setup:

The MCC-134 is installed on the Raspberry Pi, and the Type K thermocouple is connected

to one of the input channels.

The calibrated PRT is connected to its readout unit.

The thermocouple probe and the PRT probe are inserted into the dry-well calibrator,

ensuring they are in close proximity to each other to experience the same temperature.[7]

Temperature Stabilization:

The dry-well calibrator is set to the first target temperature (e.g., 0°C).
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The system is allowed to stabilize for a minimum of 15 minutes to ensure thermal

equilibrium.

Data Acquisition:

Once the temperature is stable, simultaneous readings are recorded from the MCC-134
and the calibrated PRT.

This process is repeated for a statistically significant number of samples at each

temperature setpoint.

Temperature Range Testing:

The procedure is repeated for all specified temperature setpoints (e.g., 25°C, 50°C, 75°C,

100°C).

Data Analysis:

The deviation between the MCC-134 readings and the calibrated PRT readings is

calculated for each setpoint.

The accuracy of the MCC-134 is assessed based on these deviations.

Experimental Workflow Diagram
The following diagram illustrates the logical flow of the data accuracy validation process.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b10825966?utm_src=pdf-body
https://www.benchchem.com/product/b10825966?utm_src=pdf-body
https://www.benchchem.com/product/b10825966?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10825966?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


System Setup

Measurement Protocol

Data Analysis

Install MCC-134
on Raspberry Pi

Connect Thermocouple
to MCC-134

Insert Probes into
Temperature Source

Setup Calibrated
PRT

Set Temperature
Setpoint

Allow for
Thermal Stabilization

Record Simultaneous
Readings

Repeat for all
Temperature Setpoints

Next Setpoint

Calculate Deviation
(MCC-134 vs. PRT)

All Setpoints Measured

Assess MCC-134
Accuracy

Click to download full resolution via product page

Experimental workflow for MCC-134 data accuracy validation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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